Cas no 2248209-29-0 ((3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide)

• Product Name: (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide
• CAS No: 2248209-29-0
• MF: C₈H₁₇I₂N
• MW: 381.036226987839
• CID: 5985998
• PubChem ID: 137935580
• Update Time: 2025-06-07

(3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-1-(2-iodoethyl)-3,4-dimethylpyrrolidine hydroiodide
• (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide
• 2248209-29-0
• EN300-6496528

• Inchi： 1S/C8H16IN.HI/c1-7-5-10(4-3-9)6-8(7)2;/h7-8H,3-6H2,1-2H3;1H/t7-,8+;
• InChI Key： BBOFUVUYZAKXFD-KVZVIFLMSA-N
• SMILES： ICCN1C[C@@H](C)[C@@H](C)C1.I

Computed Properties

• Exact Mass: 380.94504g/mol
• Monoisotopic Mass: 380.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 95.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide

Comprehensive Overview of (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide (CAS No. 2248209-29-0)

(3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide (CAS No. 2248209-29-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring substituted with a 2-iodoethyl group and two methyl groups at the 3 and 4 positions. The presence of the hydroiodide salt further enhances its solubility and stability, making it a valuable intermediate in various synthetic pathways.

The chiral nature of (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide is particularly noteworthy. Chirality plays a crucial role in the biological activity and pharmacological properties of many compounds. The specific stereochemistry of this compound can influence its interactions with biological targets, such as enzymes and receptors, leading to enhanced efficacy or selectivity in therapeutic applications.

Recent studies have highlighted the potential of (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide as a key intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize potent inhibitors of specific protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its role in PPI inhibition, (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide has been explored for its utility in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The iodine substituent in this compound can be readily modified to introduce functional groups that enhance its pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

The synthesis of (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide typically involves several steps. One common approach is to start with a chiral pyrrolidine derivative and introduce the 2-iodoethyl group through an alkylation reaction. The subsequent formation of the hydroiodide salt ensures that the compound is stable and easy to handle in laboratory settings. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, have been employed to achieve high enantiomeric purity.

The physical and chemical properties of (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide have been extensively studied. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is highly soluble in common organic solvents such as methanol and ethanol but has limited solubility in water due to the presence of the hydrophobic alkyl groups. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In terms of safety and handling, it is important to note that while (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The potential applications of (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide extend beyond pharmaceutical research. In materials science, this compound has been investigated for its use in the synthesis of functional polymers and coatings. The presence of the iodine substituent can be leveraged to introduce reactive sites for further chemical modifications, leading to materials with tailored properties.

In conclusion, (3S,4R)-1-(2-Iodoethyl)-3,4-dimethylpyrrolidine;hydroiodide (CAS No. 2248209-29-0) is a versatile chiral compound with significant potential in various scientific fields. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.